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Introduction

Desoxycarbadox-D3 is the deuterated stable isotope-labeled internal standard for
Desoxycarbadox (DCBX). Desoxycarbadox is a principal and toxicologically significant
metabolite of the veterinary drug Carbadox, an antimicrobial agent previously used in swine
production to promote growth and prevent disease.[1][2] Due to the carcinogenic potential of
Carbadox and its metabolite Desoxycarbadox, regulatory agencies worldwide have established
maximum residue limits (MRLs) or banned the use of Carbadox in food-producing animals.[1]
[3] Consequently, sensitive and reliable analytical methods are crucial for monitoring
Desoxycarbadox residues in food products, particularly pork, to ensure consumer safety. The
use of Desoxycarbadox-D3 as an internal standard is a critical component of these analytical
methods, enabling accurate quantification by compensating for matrix effects and variations in
sample preparation and instrument response.|[2]

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals on the use of Desoxycarbadox-D3 in food safety studies,
focusing on the analysis of Desoxycarbadox in swine tissues.

I. Quantitative Data Summary

The following tables summarize the performance of a validated Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) method for the determination of Desoxycarbadox
(DCBX) and other Carbadox-related residues in swine tissues.[4][5][6]
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Table 1: Method Detection and Quantification Limits[4][6]

o . Limit of
Limit of Detection

Analyte Matrix Quantification
(LOD) (uglkg)
(LOQ) (nglkg)
Desoxycarbadox ] ]
Swine Liver & Muscle 0.01-0.25 0.02-0.5
(DCBX)
Quinoxaline-2- ) )
) ] Swine Liver & Muscle 0.01-0.25 0.5
carboxylic acid (QCA)
3-methyl-quinoxaline-
2-carboxylic acid Swine Liver & Muscle 0.01-0.25 0.5
(MQCA)
Table 2: Method Accuracy and Precision[4][5]
Relative Relative
Fortification Standard Standard
. Recovery o o
Analyte Matrix Level (%) Deviation Deviation
0
(nglkg) (RSD%) (RSD%)
(Intra-day) (Inter-day)
Desoxycarba  Swine Liver &
1.0, 10, 50 79.1-91.1 50-7.4 55-9.2
dox (DCBX) Muscle
Quinoxaline- ] ]
Swine Liver &
2-carboxylic 1.0, 10, 50 79.1-91.1 50-74 55-9.2
Muscle
acid (QCA)
3-methyl-
quinoxaline- Swine Liver &
. 1.0, 10, 50 79.1-91.1 50-74 55-9.2
2-carboxylic Muscle
acid (MQCA)

Il. Metabolic Pathway of Carbadox
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Carbadox undergoes rapid metabolism in swine. The primary metabolic pathway involves the
reduction of the N-oxide groups to form Desoxycarbadox.[1][4] Desoxycarbadox is a transient
but crucial metabolite to monitor due to its toxicity. It is further metabolized to the less toxic and
more persistent marker residue, Quinoxaline-2-carboxylic acid (QCA).[3]

CaiEax Reduction of N-oxide groups , [(SIBIEE4Y/er1{eF:To (o) E (DI04 Side-chain cleavage and oxidation Quinoxaline-2-carboxylic acid (QCA)
gl (Carcinogenic Metabolite) (Marker Residue)

Click to download full resolution via product page
Carbadox Metabolic Pathway

lll. Experimental Protocols

This section details a widely used and validated protocol for the analysis of Desoxycarbadox in
swine liver and muscle tissue using Desoxycarbadox-D3 as an internal standard.[4][7][8]

A. Materials and Reagents

o Desoxycarbadox (DCBX) analytical standard

+ Desoxycarbadox-D3 (DCBX-D3) internal standard solution (e.g., 1 pg/mL in acetonitrile)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

» Metaphosphoric acid

e Formic acid

« Trifluoroacetic acid

o Water (deionized or Milli-Q)

» Solid-Phase Extraction (SPE) cartridges: Mixed-mode anion-exchange (e.g., Oasis MAX)

e Swine tissue samples (liver, muscle)
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B. Standard Solution Preparation

e Stock Standard Solutions (1 mg/mL): Accurately weigh and dissolve Desoxycarbadox in
methanol to prepare individual stock solutions.

e Working Standard Solutions: Prepare a series of mixed working standard solutions by
serially diluting the stock solutions with the initial mobile phase composition.

 Internal Standard Spiking Solution: Prepare a working solution of Desoxycarbadox-D3 at a
suitable concentration (e.g., 100 ng/mL) in acetonitrile.

C. Sample Preparation and Extraction
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Sample Extraction

1. Homogenize 2g of tissue

2. Spike with Desoxycarbadox-D3

3. Add 10 mL of 2% metaphosphoric acid
in 20% methanol

4. Vortex for 2 min

5. Centrifuge at 4000 rpm for 10 min

6. Collect supernatant
J

/Solid-Phase Extraction (SPE) Cleanup\

(7. Condition Oasis MAX cartridge)

\4
G. Load the supernatana

A4

9. Wash the cartridge

\4
(10. Elute with 2% trifluoroacetic acid)

in methanol
- J

4 Final Pr; 'paration )

11. Evaporate eluate to dryness

12. Reconstitute in initial mobile phase

13. Filter through 0.22 um filter

14. Inject into LC-MS/MS
J

A\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

